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Compound of Interest

Compound Name: XL765

Cat. No.: B1193789 Get Quote

Ensuring laboratory safety and environmental responsibility is paramount when handling and

disposing of potent investigational compounds like XL765 (Voxtalisib). This document provides

a comprehensive, step-by-step guide for the proper disposal of XL765, a dual inhibitor of PI3K

and mTOR, intended for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical to mitigate potential hazards and ensure compliance

with safety regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be familiar with the chemical

properties and potential hazards of XL765. Always consult your institution's specific safety

protocols and the manufacturer's Safety Data Sheet (SDS).

Personal Protective Equipment (PPE): The use of appropriate PPE is mandatory when

handling XL765. This includes, but is not limited to:

Gloves: Chemically resistant gloves, such as nitrile, are required.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A standard laboratory coat is necessary to protect from splashes.

Engineering Controls: All work with XL765 should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation risks. An eyewash
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station and a safety shower should be readily accessible.

Quantitative Data Summary
For quick reference, key quantitative data for XL765 are summarized in the table below.

Property Value

Synonyms Voxtalisib, SAR245409

Molecular Formula C13H14N6O

Molecular Weight 270.29 g/mol [1][2][3]

CAS Number 934493-76-2[2][3]

Appearance Light yellow powder[2]

Solubility
Insoluble in water and ethanol; Soluble in

DMSO (12 mg/mL)[2]

Storage Temperature -20°C[2]

IC50 values
p110α: 39 nM, p110β: 113 nM, p110γ: 9 nM,

p110δ: 43 nM, mTOR: 157 nM[1]

Step-by-Step Disposal Protocol
The disposal of XL765 and any materials contaminated with it must be managed as hazardous

chemical waste. Strict adherence to institutional and local environmental health and safety

(EHS) regulations is mandatory.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired XL765 powder in its original container or a clearly labeled,

sealed hazardous waste container.

All disposable materials that have come into direct contact with the compound, such as

weigh boats, pipette tips, and contaminated gloves, must be collected in a designated and
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sealed hazardous waste bag or container.

Liquid Waste:

Solutions containing XL765 should be collected in a dedicated, leak-proof, and chemically

compatible hazardous waste container.

Do not mix XL765 waste with other solvent waste streams unless explicitly permitted by

your institution's EHS office.

The container must be clearly labeled "Hazardous Waste," with the full chemical name

"XL765 (Voxtalisib)," and the name of the solvent used.

2. Labeling and Storage:

All waste containers must be accurately and clearly labeled as hazardous waste.

Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory.

Ensure containers are kept tightly sealed except when adding waste.

The use of secondary containment is highly recommended to prevent spills.

3. Scheduling Waste Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Under no circumstances should XL765 or its solutions be disposed of down the drain or in

the regular trash.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of XL765.
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XL765 Disposal Decision Workflow
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Caption: Logical workflow for the safe disposal of XL765 waste.
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By following these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of XL765, fostering a culture of safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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